Cas no 898766-73-9 (2,2-dimethyl-4-(4-methylsulfanylphenyl)-4-oxobutanoic acid)

• Product Name: 2,2-dimethyl-4-(4-methylsulfanylphenyl)-4-oxobutanoic acid
• CAS No: 898766-73-9
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 873951
• PubChem ID: 24726969
• Update Time: 2025-04-19

2,2-dimethyl-4-(4-methylsulfanylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(4-methylsulfanylphenyl)-4-oxobutanoic acid
• 2,2-DIMETHYL-4-OXO-4-(4-THIOMETHYLPHENYL)BUTRYIC ACID
• 2,2-Dimethyl-4-oxo-4-(4-thiomethylphenyl)butyric acid
• DTXSID40645353
• AKOS014633309
• 898766-73-9
• MFCD01320138
• 2,2-Dimethyl-4-[4-(methylsulfanyl)phenyl]-4-oxobutanoic acid

• MDL： MFCD01320138
• Inchi： 1S/C13H16O3S/c1-13(2,12(15)16)8-11(14)9-4-6-10(17-3)7-5-9/h4-7H,8H2,1-3H3,(H,15,16)
• InChI Key： ZQZAVGUPRASPHG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 252.08200
• Monoisotopic Mass: 252.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 79.67000
• LogP: 3.09210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones